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Compound of Interest

Compound Name: Sarmentosin

Cat. No.: B1681476 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds is a cornerstone of laboratory safety and environmental

responsibility. This document provides essential, step-by-step guidance for the safe disposal of

sarmentosin, ensuring compliance with safety regulations and fostering a secure research

environment.

Sarmentosin, a nitrile glycoside found in plants such as blackcurrants (Ribes nigrum), is

recognized for its biological activity, including monoamine oxidase (MAO) inhibition.[1][2][3][4]

[5] While it is a naturally occurring compound, its concentrated form requires careful

management in a laboratory setting. The following procedures are designed to provide clear,

actionable information for the proper disposal of sarmentosin waste.

Hazard Identification and Safety Precautions
A crucial first step in safe disposal is understanding the potential hazards associated with

sarmentosin. According to its Safety Data Sheet (SDS), sarmentosin is classified with the

following hazard statements[6]:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
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Therefore, appropriate personal protective equipment (PPE) must be worn when handling

sarmentosin. This includes:

Protective gloves

Protective clothing

Eye protection/face protection

Always handle sarmentosin in a well-ventilated area, such as a fume hood, to avoid

inhalation.[6]

Quantitative Data Summary
For quick reference, the key chemical and physical properties of sarmentosin are summarized

in the table below.

Property Value Source

Molecular Formula C₁₁H₁₇NO₇ [1][7]

Molar Mass 275.257 g·mol⁻¹ [1][7]

CAS Number 71933-54-5 [1][7]

Appearance Not specified (likely solid)

Solubility Not specified

Step-by-Step Disposal Protocol
The guiding principle for the disposal of sarmentosin is that it must be managed as chemical

waste and disposed of through an approved waste disposal plant.[6] Do not dispose of

sarmentosin down the drain or in regular solid waste.

Experimental Protocol for Sarmentosin Waste Disposal:

Waste Segregation:
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Solid Waste: Collect unused or expired pure sarmentosin, contaminated lab materials

(e.g., weighing paper, gloves, pipette tips), and any spill cleanup materials in a designated,

compatible, and clearly labeled solid chemical waste container.

Liquid Waste: Collect solutions containing sarmentosin in a designated, compatible, and

clearly labeled liquid chemical waste container. Avoid mixing with other incompatible waste

streams.

Sharps Waste: Needles, syringes, or other contaminated sharps must be disposed of in a

designated sharps container that is also labeled as containing chemical waste.

Container Management:

Use only chemically resistant containers (e.g., high-density polyethylene - HDPE) for

waste collection.

Ensure containers are in good condition and have a secure, leak-proof lid.

Keep waste containers closed except when adding waste.

Labeling:

All waste containers must be clearly labeled with a "Hazardous Waste" tag.

The label must include:

The full chemical name: "Sarmentosin"

The concentration or quantity of sarmentosin.

The associated hazards (e.g., "Irritant").

The date the waste was first added to the container.

The name of the principal investigator or laboratory contact.

Storage:

Store waste containers in a designated satellite accumulation area within the laboratory.
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This area should be under the control of the laboratory personnel and near the point of

generation.

Store in a cool, dry, and well-ventilated location, away from incompatible materials.[6]

Disposal Request:

Once a waste container is full, or if it has been in storage for an extended period (typically

not to exceed institutional limits, e.g., 90 days), arrange for pickup by your institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste disposal

contractor.

Follow your institution's specific procedures for requesting a chemical waste pickup. This

may involve an online request system or a paper form.

Emergency Procedures for Spills
In the event of a sarmentosin spill, follow these procedures:

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate area.

Alert: Notify your laboratory supervisor and EHS.

Control: If the spill is small and you are trained to handle it:

Ensure you are wearing appropriate PPE (gloves, eye protection, lab coat).

Contain the spill with an absorbent material (e.g., chemical absorbent pads, vermiculite, or

sand).

Carefully collect the absorbed material using non-sparking tools and place it in a labeled

hazardous waste container.

Decontaminate: Clean the spill area with an appropriate solvent (e.g., soap and water), and

collect the cleaning materials as hazardous waste.

Ventilate: Ensure the area is well-ventilated.
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Logical Workflow for Sarmentosin Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of sarmentosin waste in a laboratory setting.

Waste Generation Segregation & Collection

Storage & Disposal Final Disposition

Sarmentosin Waste Generated

Solid Waste (e.g., contaminated gloves, pure compound)

Liquid Waste (e.g., solutions)

Contaminated Sharps

Labeled Solid Chemical Waste Container

Labeled Liquid Chemical Waste Container

Labeled Sharps & Chemical Waste Container

Store in Satellite Accumulation Area Container Full or Timed Out Request Pickup from EHS/Waste Contractor Transport to Approved Waste Disposal Facility

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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